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For Researchers, Scientists, and Drug Development Professionals

Introduction
DFHO (3,5-difluoro-4-hydroxybenzylidene imidazolinone-2-oxime) is a fluorogenic dye that

serves as a mimic of the red fluorescent protein (RFP) chromophore.[1][2][3][4] It is a powerful

tool for imaging RNA in living cells.[1][2][5] DFHO itself is non-fluorescent, but its fluorescence

is activated upon binding to specific RNA aptamers, such as Corn or Squash.[1][2][5] This

property allows for the targeted labeling and visualization of RNA molecules that have been

genetically tagged with these aptamers, offering high signal-to-noise ratios and low background

fluorescence.[5][6] This document provides a detailed guide for the resuspension, handling,

and application of lyophilized DFHO for cellular imaging experiments.

Product Information and Specifications
Quantitative data for DFHO is summarized in the table below for easy reference.
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Property Value Source

Molecular Weight 281.22 g/mol [1][2]

Molecular Formula C₁₂H₉F₂N₃O₃ [1][2]

CAS Number 1420815-34-4 [1]

Purity ≥98% (HPLC) [1][2]

Excitation Maximum (bound) 505 nm [1][2]

Emission Maximum (bound) 545 nm [1][2][6]

Extinction Coefficient 29,000 M⁻¹cm⁻¹ [1][2]

Kd (binding to Corn aptamer) 70 nM [1][2][5]

Kd (binding to Squash

aptamer)
54 nM [2]

Step-by-Step Protocol for Resuspending
Lyophilized DFHO
This protocol outlines the steps to prepare a stock solution of DFHO from its lyophilized form.

3.1. Materials Required:

Vial of lyophilized DFHO

High-purity, anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

3.2. Resuspension Procedure:

Equilibration: Allow the vial of lyophilized DFHO to equilibrate to room temperature before

opening to prevent condensation of moisture.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.rndsystems.com/products/dfho_6434
https://www.tocris.com/products/dfho_6434
https://www.rndsystems.com/products/dfho_6434
https://www.tocris.com/products/dfho_6434
https://www.rndsystems.com/products/dfho_6434
https://www.rndsystems.com/products/dfho_6434
https://www.tocris.com/products/dfho_6434
https://www.rndsystems.com/products/dfho_6434
https://www.tocris.com/products/dfho_6434
https://www.rndsystems.com/products/dfho_6434
https://www.tocris.com/products/dfho_6434
https://lucernatechnologies.com/wp-content/uploads/2021/01/DFHO-Datasheet-500-all.pdf
https://www.rndsystems.com/products/dfho_6434
https://www.tocris.com/products/dfho_6434
https://www.rndsystems.com/products/dfho_6434
https://www.tocris.com/products/dfho_6434
https://www.medchemexpress.com/dfho.html
https://www.tocris.com/products/dfho_6434
https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.

Solvent Addition: Carefully open the vial and add the required volume of DMSO to achieve

the desired stock concentration. It is recommended to prepare a high-concentration stock

solution (e.g., 10 mM) to minimize the volume of solvent added to cell cultures. DFHO is

soluble up to 100 mM in DMSO.[1][2]

Dissolution: Vortex the vial for 30 seconds to dissolve the powder completely. If particulates

are visible, gentle agitation at room temperature for a few hours may be required.[7]

Aliquoting and Storage: Aliquot the DFHO stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[8]

3.3. Storage of Reconstituted DFHO:

Store the aliquoted stock solution at -20°C for up to one month or at -80°C for up to six

months.[5]

Crucially, protect the stock solution from light.[5]

Experimental Protocols: Application in Live-Cell
RNA Imaging
This section provides a general protocol for using the resuspended DFHO to image RNA

tagged with the Corn aptamer in mammalian cells.

4.1. Cell Preparation:

Seed mammalian cells expressing the RNA of interest tagged with the Corn aptamer onto a

suitable imaging dish or plate.

Allow the cells to adhere and grow to the desired confluency.

4.2. Labeling with DFHO:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://www.rndsystems.com/products/dfho_6434
https://www.tocris.com/products/dfho_6434
https://www.rndsystems.com/resources/protocols/how-reconstitute-lyophilized-proteins
https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://www.dianova.com/en/faq/storage-faq-for-antibodies-and-proteins/
https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://www.medchemexpress.com/dfho.html
https://www.medchemexpress.com/dfho.html
https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://www.benchchem.com/product/b607086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a working solution of DFHO by diluting the stock solution in cell culture medium to a

final concentration of 10 µM.[4][9]

Remove the existing culture medium from the cells and replace it with the DFHO-containing

medium.

Incubate the cells under their normal growth conditions (e.g., 37°C, 5% CO₂) for a sufficient

period to allow for DFHO uptake and binding to the target RNA.

4.3. Live-Cell Imaging:

Image the cells using a fluorescence microscope equipped with appropriate filter sets for

YFP or a similar channel (Excitation: ~505 nm, Emission: ~545 nm).[4][6]

Optionally, co-stain with a nuclear stain like Hoechst to visualize the cell nuclei.[4][9]

Acquire images for subsequent analysis. The Corn-DFHO complex is known for its high

photostability, making it suitable for prolonged imaging.[3][6]

Diagrams and Workflows
Experimental Workflow for DFHO Application
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Caption: Workflow for preparing and using DFHO for live-cell RNA imaging.

Signaling Pathway: Mechanism of DFHO Fluorescence Activation
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Caption: DFHO becomes fluorescent upon binding to an RNA aptamer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b607086#step-by-step-guide-to-resuspending-
lyophilized-dfho]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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